Cas no 127780-16-9 (Pantoprazole Sulfone)

• Product Name: Pantoprazole Sulfone
• CAS No: 127780-16-9
• MF: C₁₆H₁₅F₂N₃O₅S
• MW: 399.369209527969
• MDL: MFCD08063689
• CID: 200391
• Update Time: 2025-04-19

Pantoprazole Sulfone Chemical and Physical Properties

Names and Identifiers

• Pantoprazole Related Compound A
• 1H-Benzimidazole,6-(difluoromethoxy)-2-[[(3,4-dimethoxy-2-pyridinyl)methyl]sulfonyl]-
• Pantoprazole Sulfone
• PANTOPRAZOLE SULPHONE SODIUM SALT
• 5-(difluoroMethoxy)-2-[[(3,4-diMethoxy-2-pyridinyl)Methyl]sulfonyl]-1H-benziMidazole
• 6-(difluoromethoxy)-2-[(3,4-dimethoxypyridin-2-yl)methylsulfonyl]-1H-benzimidazole
• 5-(difluoromethoxy)-2-(((3,4-dimethoxypyridin-2-yl)methyl)sulfonyl)-1H-benzo[d]imidazole
• 5-(Difluoromethoxy)-2-{[(3,4-dimethoxy-2-pyridinyl)methyl]sulfone}-1H-benzimidazole
• 5-Difluoromethoxy-2-[[(3,4-dimethoxy)-2-pyridyl]methylsulfonyl]-1H-benzimidazol
• Pantoprazole EP IMpurity A
• Pantoprazole Sulphone (IMpurity A)
• Pantoprazole EP Impurity A (Pantoprazole Sulphone)
• Pantoprazole EP IMpurity-A (PantoprazoleSulfone) (USP RC A)
• 5-difluoromethoxy-2-((3,4 dimethoxy-2-pyridyl)methylsulfonyl)-1H-benzimidazole
• 5-(Difluoromethoxy)-1H-benzimidazole-2-yl(3,4-dimethoxy-2-pyridylmethyl) sulfone
• 5-DIFLUOROMETHOXY-2-[( 3,4-DIMETHOXY-2-PYRIDINYLMETHYL SULFONYL) -1H-BENZIMIDAZOLE

• MDL： MFCD08063689
• Inchi： 1S/C16H15F2N3O5S/c1-24-13-5-6-19-12(14(13)25-2)8-27(22,23)16-20-10-4-3-9(26-15(17)18)7-11(10)21-16/h3-7,15H,8H2,1-2H3,(H,20,21)
• InChI Key： FCJYMBZQIJDMMM-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC(=CC=2N1)OC(F)F)(CC1C(=C(C=CN=1)OC)OC)(=O)=O

Computed Properties

• Exact Mass: 421.05200
• Monoisotopic Mass: 399.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112A^2

Experimental Properties

• Density: 1.457±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 145-150 ºC
• Boiling Point: 586.3°Cat760mmHg
• Flash Point: 308.4°C
• Refractive Index: 1.58
• Solubility: Insuluble (7.6E-3 g/L) (25 ºC),
• PSA: 100.92000
• LogP: 3.41700

Pantoprazole Sulfone Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Sulfinylbenzimidazoles